Sulphur Yellow 9
Description
Sulphur Yellow 9, also known as C.I.Sulphur Yellow 9 or C.I.53010, is a straw yellow powder . It is insoluble in water but has good solubility in sodium sulfide solution . It is used as a dye, with its content in sodium hypochlorite solution partially fading .
Synthesis Analysis
The synthesis of Sulphur Yellow 9 involves the addition of 133 parts of N-(2,5-dinitrophenyl)acetamide and 93 parts of Phthalic anhydride to a previously melted mixture of 280 parts of sodium and 94 parts of sulfur crystals . This mixture is then heated to 130 ℃ for 10 to 11 hours, and then quickly heated to 180 ℃ for 3 to 4 hours until the dye detection is satisfactory .Physical And Chemical Properties Analysis
Sulphur Yellow 9 is a straw yellow powder . It is insoluble in water but soluble in sodium sulfide solution . In concentrated sulfuric acid, it turns dark orange . Sulfur, a component of Sulphur Yellow 9, is a bright yellow, crystalline solid at room temperature . It is a poor conductor of electricity and is insoluble in water .Safety and Hazards
Future Directions
While specific future directions for Sulphur Yellow 9 are not mentioned in the sources, sulfur, a component of Sulphur Yellow 9, plays crucial roles in plant growth and development . It is involved in several physiological processes and tolerance to abiotic stresses . Given the importance of sulfur in agriculture and the emerging problems of soil fertility exhaustion and climate change-exacerbated environmental stresses, sulfur assumes special importance in crop production . This suggests potential future directions for research and application of sulfur-containing compounds like Sulphur Yellow 9.
properties
CAS RN |
1326-40-5 |
|---|---|
Product Name |
Sulphur Yellow 9 |
Molecular Formula |
Co2O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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